Cas no 1532140-20-7 (1-(4-methoxy-3-methylphenyl)cyclobutylmethanol)

• Product Name: 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol
• CAS No: 1532140-20-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6245746
• PubChem ID: 83687618
• Update Time: 2025-05-20

1-(4-methoxy-3-methylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol
• EN300-1801360
• 1532140-20-7
• [1-(4-methoxy-3-methylphenyl)cyclobutyl]methanol

• Inchi： 1S/C13H18O2/c1-10-8-11(4-5-12(10)15-2)13(9-14)6-3-7-13/h4-5,8,14H,3,6-7,9H2,1-2H3
• InChI Key： UXXJINQZBFFCAT-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=C(C)C=2)OC)CCC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol

Introduction to 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol (CAS No. 1532140-20-7)

1-(4-methoxy-3-methylphenyl)cyclobutylmethanol, identified by its Chemical Abstracts Service (CAS) number 1532140-20-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutyl moiety linked to a substituted phenyl ring, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic components in its framework suggests diverse interactions with biological targets, making it a valuable candidate for further exploration in drug discovery and development.

The structural motif of 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol encompasses a cyclobutyl group attached to a phenyl ring that is further substituted with a methoxy group at the 4-position and a methyl group at the 3-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity towards biological targets. The cyclobutyl ring, in particular, is known for its rigid three-membered structure, which can provide precise spatial orientation for interactions with protein or nucleic acid receptors.

In recent years, there has been growing interest in the development of molecules that incorporate cycloalkyl groups, including cyclobutyl derivatives, due to their ability to modulate enzyme activity and receptor binding. Studies have shown that cycloalkyl-substituted aromatic compounds can exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their acyclic counterparts. This makes 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol a promising scaffold for the design of novel therapeutic agents.

The 4-methoxy-3-methylphenyl moiety in the compound's structure contributes to its potential biological activity by influencing electron distribution across the aromatic system. The methoxy group at the 4-position can participate in hydrogen bonding interactions, while the methyl group at the 3-position can affect steric hindrance around the binding site. These features make the compound a versatile platform for medicinal chemists to explore various pharmacological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging these tools, scientists have been able to identify key interaction points between 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol and potential biological targets, such as enzymes and receptors involved in disease pathways. This computational approach has significantly accelerated the drug discovery process and has led to the identification of several lead compounds with promising therapeutic potential.

The synthesis of 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to construct this molecule efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in facilitating the synthesis of complex arylcycloalkanes like this one. These advancements have not only improved yield but also reduced the number of synthetic steps required, making it more economically viable for large-scale production.

One of the most exciting areas of research involving 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol is its potential application in treating neurological disorders. Studies have suggested that compounds with similar structural features may interact with neurotransmitter receptors, potentially offering new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The rigid cyclobutyl ring can mimic natural ligands within these receptors, while the aromatic substituents can fine-tune binding interactions to enhance efficacy and reduce side effects.

Additionally, 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including cancer, arthritis, and cardiovascular disorders. By modulating inflammatory pathways, this compound could serve as a lead candidate for developing novel anti-inflammatory agents. Preliminary studies have indicated that it may inhibit key enzymes involved in inflammation, such as COX-2 and LOX enzymes, thereby reducing inflammatory responses.

The pharmacokinetic properties of 1-(4-methoxy-3-methylphenyl)cyclobutylmethanol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Initial pharmacokinetic studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development into a therapeutic agent.

In conclusion,1-(4-methoxy-3-methylphenyl)cyclobutylmethanol (CAS No. 1532140-20-7) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at treating neurological disorders, inflammation-related conditions, and other diseases. With ongoing research focusing on its synthesis, biological activity, and pharmacokinetic properties, this compound holds promise as a future therapeutic agent.